3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide

• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide
• InChI: InChI=1S/C15H13ClFNO2/c1-2-20-14-8-3-10(9-13(14)16)15(19)18-12-6-4-11(17)5-7-12/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: XVPKFTFIMGQYDM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)F)Cl

Description

3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide, also known as CEFF, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CEFF belongs to the class of benzamide derivatives and has been shown to possess anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide involves the inhibition of COX-2 enzyme activity. COX-2 is an enzyme that is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting COX-2 activity, 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide reduces the production of prostaglandins and hence reduces inflammation and pain.
Biochemical and Physiological Effects
3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide has been shown to possess anti-inflammatory and analgesic properties in various animal models. Studies have also shown that 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide has a good safety profile and does not produce any significant toxic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide is its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. However, one of the limitations of 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide is its limited solubility in water, which makes it difficult to administer in vivo.

Future Directions

For 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide research include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in various diseases, and the development of more soluble analogs for in vivo use. Additionally, further studies are needed to elucidate the mechanism of action of 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide and its potential side effects.
Conclusion
In conclusion, 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide is a promising chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide possesses anti-inflammatory and analgesic properties and inhibits the activity of COX-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. Although 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide has some limitations, its potential therapeutic applications make it an attractive candidate for further research.

Synthesis Methods

3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide can be synthesized through a multi-step process that involves the reaction of 4-fluoroaniline with ethyl chloroformate to produce 4-fluoro-N-ethoxycarbonylaniline. This intermediate is then reacted with 3-chlorobenzoyl chloride in the presence of a base to yield 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide.

Scientific Research Applications

3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. Recent studies have shown that 3-chloro-4-ethoxy-N-(4-fluorophenyl)benzamide possesses anti-inflammatory and analgesic properties by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain.